Cas no 100117-70-2 (Phenol, 4-methoxy-2-(2-propenyl)-, acetate)

• Product Name: Phenol, 4-methoxy-2-(2-propenyl)-, acetate
• CAS No: 100117-70-2
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1125405
• Update Time: 2024-07-27

Phenol, 4-methoxy-2-(2-propenyl)-, acetate Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-methoxy-2-(2-propenyl)-, acetate
• Phenol, 4-methoxy-2-(2-propen-1-yl)-, 1-acetate

• Inchi： 1S/C12H14O3/c1-4-5-10-8-11(14-3)6-7-12(10)15-9(2)13/h4,6-8H,1,5H2,2-3H3
• InChI Key： QBYNWTZKNZUBMJ-UHFFFAOYSA-N
• SMILES： C1(OC(=O)C)=CC=C(OC)C=C1CC=C

Computed Properties

• Exact Mass: 206.094294g/mol
• Monoisotopic Mass: 206.094294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 206.24g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.055±0.06 g/cm3(Predicted)
• Boiling Point: 140-142 °C(Press: 10 Torr)